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Compound of Interest

Compound Name: 1-tert-Butoxyoctan-2-ol

Cat. No.: B15433748 Get Quote

Disclaimer: 1-tert-Butoxyoctan-2-ol is not a widely documented compound in scientific

literature. The following application notes and protocols are based on the general principles of

organic chemistry and reactions of analogous secondary alcohols and tert-butyl ethers. The

experimental parameters provided are hypothetical and should be optimized for any practical

application.

Synthesis of 1-tert-Butoxyoctan-2-ol
Introduction
A plausible synthetic route to 1-tert-Butoxyoctan-2-ol is the ring-opening of 1,2-epoxyoctane

with tert-butanol. This reaction can be catalyzed by either an acid or a base. The protocol

below describes an acid-catalyzed approach.

Experimental Protocol: Acid-Catalyzed Epoxide Ring-
Opening
Materials and Reagents:

1,2-Epoxyoctane

tert-Butanol (anhydrous)

Sulfuric acid (concentrated)
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Diethyl ether

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

To a solution of 1,2-epoxyoctane in an excess of tert-butanol in a round-bottom flask, add a

catalytic amount of concentrated sulfuric acid dropwise at 0 °C.

Allow the reaction mixture to warm to room temperature and stir for 12-24 hours.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, quench the reaction by slowly adding a saturated sodium bicarbonate

solution.

Extract the aqueous layer with diethyl ether (3 x 50 mL).

Combine the organic layers and wash with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure using a rotary evaporator.

Purify the crude product by flash column chromatography on silica gel.

Quantitative Data (Hypothetical)
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Reactant/Reagent
Molar Mass ( g/mol
)

Amount (mmol) Volume/Mass

1,2-Epoxyoctane 128.21 10 1.28 g

tert-Butanol 74.12 100 9.4 mL

Sulfuric Acid 98.08 0.1 ~2 drops

Product Theoretical Yield Hypothetical Yield

1-tert-Butoxyoctan-2-

ol
202.34 2.02 g ~1.62 g (80%)

Visualization
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Hypothetical Synthesis of 1-tert-Butoxyoctan-2-ol

Reactants Conditions

Product

1,2-Epoxyoctane

1-tert-Butoxyoctan-2-ol

tert-Butanol H2SO4 (cat.) Room Temp
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Experimental Workflow
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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